(S)-(+)-1-Methylpropyl 4-methylbenzenesulfonate
Overview
Description
“(S)-(+)-1-Methylpropyl 4-methylbenzenesulfonate” is a chemical compound with the linear formula CH3C6H4SO2OCH(CH3)C2H5 . It is used for scientific research .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the SMILES stringCCC@HOS(=O)(=O)c1ccc(C)cc1 . This indicates that the compound has a chiral center at the carbon atom connected to the methyl and propyl groups . Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 228.31 g/mol . It has a refractive index (n20/D) of 1.504 (lit.) and a density of 1.123 g/mL at 25 °C (lit.) . Its boiling point is 139-141 °C (lit.) .Scientific Research Applications
Synthetic Chemistry Applications
One notable application involves the synthesis of related compounds for various chemical reactions. For instance, a practical, economical, and scalable multi-gram synthesis of 1-vinylcyclopropyl 4-methylbenzenesulfonate, an intermediate crucial for the synthesis of alkylidenecyclopropanes, was developed. These intermediates are valuable for accessing a variety of alicyclic systems via metal-catalyzed higher-order carbocyclization and cycloisomerization reactions (Ojo et al., 2014). Additionally, organocatalytic multicomponent reactions of 1,2-diones, aldehydes, and arylamines have been optimized, offering an efficient pathway to polysubstituted pyrroles, with 4-methylbenzenesulfonic acid monohydrate acting as the catalyst (Zheng et al., 2015).
Material Science and Photonic Applications
In material science, the development of novel compounds for second-order nonlinear optics (NLO) is of particular interest. For example, studies have shown that certain derivatives exhibit significantly enhanced electron-withdrawing characteristics and, consequently, larger first hyperpolarizability values, promising for photonic applications (Jeong et al., 2015). Another study focused on the synthesis and structural analysis of luminescent ladder-like lanthanide coordination polymers of 4-hydroxybenzenesulfonate, highlighting their potential in luminescence applications (Yang et al., 2008).
Environmental Applications
The environmental impact of related compounds has also been explored. The biodegradation of 4-aminobenzenesulfonate by a novel Pannonibacter sp. demonstrates the potential for microbial remediation of pollutants, highlighting the ability of specific strains to degrade sulfonated azo dyes and related compounds efficiently (Wang et al., 2009).
Safety and Hazards
The safety data sheet for a related compound, Methyl benzenesulfonate, indicates that it is harmful if swallowed and may cause severe skin burns and eye damage . It may also cause an allergic skin reaction and respiratory irritation . The same precautions should be taken when handling “(S)-(+)-1-Methylpropyl 4-methylbenzenesulfonate”.
properties
IUPAC Name |
[(2S)-butan-2-yl] 4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O3S/c1-4-10(3)14-15(12,13)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3/t10-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYHWQTQILBGWRN-JTQLQIEISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)OS(=O)(=O)C1=CC=C(C=C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)OS(=O)(=O)C1=CC=C(C=C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00454327 |
Source
|
| Record name | (S)-(+)-1-Methylpropyl 4-methylbenzenesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00454327 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
50896-54-3 |
Source
|
| Record name | (S)-(+)-1-Methylpropyl 4-methylbenzenesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00454327 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (S)-(+)-1-Methylpropyl 4-methylbenzenesulfonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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